Cas no 2229494-28-2 (2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine)

• Product Name: 2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine
• CAS No: 2229494-28-2
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6194708
• PubChem ID: 165762730
• Update Time: 2025-05-26

2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine
• 2229494-28-2
• EN300-1774419

• Inchi： 1S/C12H25NO/c1-11(2)7-5-10(6-8-11)12(3,9-13)14-4/h10H,5-9,13H2,1-4H3
• InChI Key： ZAGSCCYHJXCSSO-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine

2-(4,4-Dimethylcyclohexyl)-2-methoxypropan-1-amine: A Comprehensive Overview

The compound 2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine, identified by the CAS number 2229494-28-2, is a versatile organic compound with a unique structure and diverse applications. This compound belongs to the class of amines and is characterized by its cyclohexane ring substituted with methyl groups and a methoxypropanamine moiety. Its structure makes it highly valuable in various chemical and pharmaceutical industries.

Recent studies have highlighted the importance of 2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine in drug discovery and development. Researchers have focused on its potential as a building block for creating bioactive molecules with specific pharmacological properties. For instance, its ability to form stable amide bonds has made it an attractive candidate for peptide synthesis. Additionally, its stereochemical properties have been explored in the context of enantioselective reactions, which are crucial for producing chiral drugs with high efficiency.

The synthesis of 2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine involves a multi-step process that typically starts with the preparation of the cyclohexane derivative. The key steps include alkylation, oxidation, and amination reactions, which are optimized to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of applications, 2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine has found significant use in the pharmaceutical industry as an intermediate in the synthesis of complex molecules. Its role in creating bioisosteres—molecules with similar physical properties but different chemical structures—has been particularly noteworthy. This capability allows researchers to explore alternative drug candidates with improved bioavailability and reduced toxicity.

The compound's physical properties, such as its melting point and solubility, have also been extensively studied to understand its behavior under various conditions. For example, its solubility in organic solvents makes it suitable for use in organic reactions, while its melting point provides insights into its thermal stability. These properties are critical for determining its suitability in different industrial processes.

Moreover, the environmental impact of 2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine has been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. These investigations are essential for ensuring that its production and use align with environmental sustainability goals.

In conclusion, 2-(4,4-dimethylcyclohexyl)-2-methoxypropan-1-amine, CAS No. 2229494-28-2, is a compound with significant potential in various fields due to its unique structure and versatile properties. Ongoing research continues to uncover new applications and improve its synthesis methods, solidifying its role as an important tool in modern chemistry and pharmacology.